![molecular formula C₃₀H₅₂O₂Si B1141326 (3beta)-3-[(tert-Butyldimethylsilyl)oxy]-chola-5,7-dien-24-ol CAS No. 146177-15-3](/img/structure/B1141326.png)
(3beta)-3-[(tert-Butyldimethylsilyl)oxy]-chola-5,7-dien-24-ol
Overview
Description
(3beta)-3-[(tert-Butyldimethylsilyl)oxy]-chola-5,7-dien-24-ol, commonly referred to as “TBDMS Cholate”, is a synthetic analog of cholic acid, a bile acid produced in the liver. It is an important and widely used reagent in organic synthesis and has been used in a variety of scientific and medical applications.
Scientific Research Applications
Chemical Synthesis and Metabolism Studies
- Chemical Synthesis in Disease Research : A study described the chemical synthesis of derivatives of 3beta-hydroxy-5-cholen-24-oic acid, which are major metabolites of bile acid found in patients with Niemann-Pick disease type C1 (Iida et al., 2006).
- Enzymatic Properties : Research on 3beta-hydroxysteroid oxidase from Streptomyces violascens showed its specificity for 3beta-hydroxysteroids, with significant implications for steroid biosynthesis and metabolism (Tomioka et al., 1976).
- Biosynthesis Mechanisms : A study examined the mechanism of introducing a C-5 double bond in cholesterol biosynthesis, which involved the dehydrogenation of cholest-7-en-3beta-ol to cholesta-5,7-dien-3beta-ol, highlighting the complexity of sterol metabolism (Reddy et al., 1976).
Biological Activity and Application
- Activation of Meiosis in Mouse Oocytes : A study found that certain sterols, including 4,4-Dimethyl-5alpha-cholesta-8,14,24-trien-3beta-ol, activate meiosis in mouse oocytes, which is significant for understanding reproductive biology (Ruan et al., 1998).
- Functional Discrimination of Sterols in Fungi : Research demonstrated that Phytophthora cactorum can metabolize and functionally discriminate between different sterols, providing insights into the role of sterols in the life cycle of fungi (Nes & Stafford, 1983).
Synthesis for Experimental Applications
- Synthesis of Deuterated Isotopomers : A study focused on synthesizing deuterated isotopomers of sterols for use as standards in biomedical studies (Ciuffreda et al., 2003).
- Polymethacrylate Synthesis : Research explored the anionic polymerization of trialkylsilyl-protected oligo(ethylene glycol) methacrylates, demonstrating the versatility of silyloxy derivatives in polymer chemistry (Ishizone et al., 2003).
Properties
IUPAC Name |
(4R)-4-[(3S,9S,10R,13R,14R,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]pentan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H52O2Si/c1-21(10-9-19-31)25-13-14-26-24-12-11-22-20-23(32-33(7,8)28(2,3)4)15-17-29(22,5)27(24)16-18-30(25,26)6/h11-12,21,23,25-27,31H,9-10,13-20H2,1-8H3/t21-,23+,25-,26+,27+,29+,30-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCVRDHODXFXHIG-GSLUGYJYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCCO)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O[Si](C)(C)C(C)(C)C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CCCO)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC=C4[C@@]3(CC[C@@H](C4)O[Si](C)(C)C(C)(C)C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H52O2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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